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Compound of Interest

Compound Name: Atr-IN-18

Cat. No.: B12414509 Get Quote

Technical Support Center: Atr-IN-18
This technical support center provides guidance on the dissolution and use of Atr-IN-18 for in

vitro studies. Based on available data, Atr-IN-18 is identified as a potent and selective ATR

(Ataxia-Telangiectasia and Rad3-related) kinase inhibitor, likely referring to the well-

characterized compound VE-821. The following information is based on the properties of VE-

821.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Atr-IN-18?

A1: The recommended solvent for dissolving Atr-IN-18 (VE-821) is dimethyl sulfoxide (DMSO).

It is also soluble in dimethylformamide (DMF).

Q2: How do I prepare a stock solution of Atr-IN-18?

A2: To prepare a stock solution, dissolve Atr-IN-18 powder in fresh, anhydrous DMSO to your

desired concentration. For example, a 10 mM stock solution is commonly used in research. To

enhance dissolution, you can warm the solution to 37°C for 10 minutes and/or use an

ultrasonic bath.

Q3: What are the storage conditions and stability of the Atr-IN-18 stock solution?

A3: Atr-IN-18 powder is stable for up to three years when stored at -20°C. Once dissolved in

DMSO, the stock solution should be aliquoted to avoid repeated freeze-thaw cycles. These
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aliquots are stable for up to 1 year at -80°C and for up to 6 months at -20°C.[1] For short-term

use (within one week), aliquots can be stored at 4°C.

Q4: What is the recommended working concentration of Atr-IN-18 for in vitro experiments?

A4: The optimal working concentration of Atr-IN-18 can vary depending on the cell line and

experimental design. However, a common concentration range used in published studies is

between 0.1 µM and 10 µM.[2][3][4][5] For example, a concentration of 1 µM has been shown

to effectively sensitize pancreatic cancer cells to radiation.[3][4] It is always recommended to

perform a dose-response experiment to determine the optimal concentration for your specific

cell line and assay.
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Issue Possible Cause Recommended Solution

Atr-IN-18 powder does not

dissolve in DMSO.

1. The compound has low

solubility at room temperature.

2. The DMSO is not of high

quality or contains water.

1. Warm the solution at 37°C

for 10-15 minutes. 2. Use an

ultrasonic bath to aid

dissolution. 3. Ensure you are

using fresh, anhydrous (water-

free) DMSO.[6]

Precipitation occurs when

adding the DMSO stock

solution to aqueous cell culture

medium.

1. The final concentration of

DMSO in the medium is too

high. 2. The solubility of Atr-IN-

18 in aqueous solutions is low.

[7] 3. The stock solution was

not properly vortexed before

dilution.

1. Ensure the final DMSO

concentration in your cell

culture medium does not

exceed 0.1%.[8] 2. Prepare an

intermediate dilution of the

stock solution in cell culture

medium before adding it to the

final culture volume. 3. Vortex

the stock solution aliquot

before adding it to the medium.

4. If precipitation persists,

consider using a different

solvent for the final dilution,

such as a 1:2 solution of

DMF:PBS (pH 7.2), though

aqueous solutions are not

recommended for long-term

storage.[7]

Inconsistent experimental

results.

1. Degradation of the stock

solution due to improper

storage. 2. Inaccurate pipetting

of the highly concentrated

stock solution.

1. Always use freshly thawed

aliquots of the stock solution

and avoid repeated freeze-

thaw cycles.[1] 2. Prepare a

fresh intermediate dilution from

the stock solution for each

experiment. 3. Calibrate your

pipettes regularly to ensure

accurate dispensing of small

volumes.
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Quantitative Data Summary
Property Value Solvent Reference

Solubility ~20 mg/mL DMSO [7]

~50 mg/mL DMF [7]

~0.3 mg/mL
1:2 solution of

DMF:PBS (pH 7.2)
[7]

Stock Solution

Stability
1 year DMSO at -80°C [1][6]

6 months DMSO at -20°C [1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of Atr-IN-
18

Weighing the Compound: Accurately weigh out the required amount of Atr-IN-18 powder

(Molecular Weight: 368.41 g/mol ) in a sterile microcentrifuge tube. For example, to make 1

mL of a 10 mM stock solution, weigh 3.68 mg of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube. For 1 mL of a 10

mM solution, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly. If the compound does not fully dissolve, warm the

tube at 37°C for 10 minutes and/or place it in an ultrasonic bath until the solution is clear.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials. Store

the aliquots at -80°C for long-term storage or at -20°C for up to six months.

Protocol for Treating Cells with Atr-IN-18
Thaw Stock Solution: Thaw a single-use aliquot of the 10 mM Atr-IN-18 stock solution at

room temperature.
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Prepare Intermediate Dilution (Optional but Recommended): Prepare a 100X or 1000X

intermediate dilution of the stock solution in sterile cell culture medium or PBS. For example,

to make a 1 mM (1000 µM) intermediate dilution, add 10 µL of the 10 mM stock to 90 µL of

medium.

Treat Cells: Add the appropriate volume of the stock or intermediate dilution to your cell

culture plates to achieve the desired final concentration. For example, to achieve a final

concentration of 1 µM in 1 mL of medium, add 1 µL of the 1 mM intermediate dilution. Gently

swirl the plate to ensure even distribution of the compound.

Incubation: Incubate the cells for the desired period as determined by your experimental

protocol.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: ATR Signaling Pathway and Inhibition by Atr-IN-18 (VE-821).
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Caption: Experimental Workflow for In Vitro Studies with Atr-IN-18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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